4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid
Overview
Description
4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid, also known as DEFB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of benzoic acid derivatives and has a molecular formula of C10H8F3O3.
Mechanism of Action
The mechanism of action of 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid involves its ability to bind to a specific site on the surface of proteins. This binding interaction can affect the conformation and function of the protein, leading to changes in biological activity. The exact mechanism of action of 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid is still under investigation, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid has been shown to have a range of biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid in lab experiments is its ability to selectively bind to specific proteins, allowing researchers to study the structure and function of these proteins. However, 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid has some limitations, including its high cost and the complex synthesis process required to obtain it.
Future Directions
There are several future directions for research involving 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid. One area of interest is in the development of new drugs that target specific proteins. 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid can be used as a starting point for the design of new compounds that can selectively bind to specific proteins and modulate their activity. Another area of interest is in the development of new methods for synthesizing 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid, which could lead to more efficient and cost-effective production of this compound.
In conclusion, 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid is a unique chemical compound that has been widely used in scientific research. Its ability to selectively bind to specific proteins makes it a valuable tool for investigating various biological processes. Further research is needed to fully understand the mechanism of action of 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid and to explore its potential applications in drug discovery and other areas of research.
Synthesis Methods
The synthesis of 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid involves several steps, including the reaction of 4-(difluoromethyl)-3-nitrobenzoic acid with ethyl alcohol in the presence of a catalyst. The resulting product is then subjected to a reduction reaction using a suitable reducing agent to obtain 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid. The synthesis of 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid is a complex process that requires careful control of reaction conditions and the use of specialized equipment.
Scientific Research Applications
4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid has been extensively used in scientific research as a tool for investigating various biological processes. One of the major applications of 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid is in the study of protein-protein interactions. 4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid has been shown to bind to a specific site on the surface of proteins, which can be used to study the structure and function of these proteins.
properties
IUPAC Name |
4-(difluoromethyl)-3-ethoxy-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O3/c1-2-16-7-4-5(10(14)15)3-6(11)8(7)9(12)13/h3-4,9H,2H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQQRTHBYULERBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C(=O)O)F)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Difluoromethyl)-3-ethoxy-5-fluorobenzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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